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Compound of Interest

Compound Name: butane-1-sulfinyl chloride

CAS No.: 13455-88-4

Cat. No.: B6596700

Get Quote

CAS: 5493-55-0 | Formula:

| Class: Alkanesulfinyl Chlorides

Executive Summary
This technical guide provides a comprehensive safety and handling protocol for Butane-1-
sulfinyl chloride (also known as 1-butanesulfinyl chloride). Unlike its more stable oxidized

analog (butane-1-sulfonyl chloride), this compound is a highly reactive electrophile used

primarily as an intermediate for introducing the butylsulfinyl group in medicinal chemistry.

Critical Hazard Alert: This compound is moisture-sensitive and hydrolyzes rapidly to release

hydrogen chloride (HCl) gas and butanesulfinic acid. It is a probable lachrymator and causes

severe skin burns. All protocols must utilize anhydrous techniques (Schlenk or Glovebox).

Part 1: Chemical Identity & Physiochemical
Properties
Distinction from Sulfonyl Chlorides: Researchers often confuse sulfinyl chlorides (
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) with sulfonyl chlorides (

). Butane-1-sulfinyl chloride possesses a sulfur atom in the +4 oxidation state, making it
significantly more susceptible to disproportionation and thermal decomposition than the +6
sulfonyl variant.

Property Data / Characteristic Note

Appearance Colorless to pale yellow liquid

Yellowing indicates

decomposition

(disproportionation).

Boiling Point
~60–65 °C at 10 mmHg

(Predicted)

Do not distill at atmospheric

pressure. Thermal

decomposition risk.

Density ~1.1 g/mL
Denser than water; sinks while

reacting violently.

Solubility

Reacts with water/alcohols.

Soluble in

, THF, Toluene.

Use only anhydrous, non-

protic solvents.

Reactivity Class
Acid Chloride (Sulfinic);

Electrophile

Hard/Soft Acid Base (HSAB)

theory: Sulfur is a soft

electrophile.

Part 2: Hazard Identification (GHS Classification)
Note: Specific toxicological data (LD50) for this isomer is limited. The classification below is

derived from Structure-Activity Relationships (SAR) of homologous alkanesulfinyl chlorides

(e.g., methanesulfinyl chloride).

Core Hazards
Signal Word:DANGER

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1][2]

The lipophilic butyl chain facilitates rapid dermal penetration, delivering the corrosive chloride

functionality deep into tissue.
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Serious Eye Damage (Category 1): Irreversible damage upon contact.

Specific Target Organ Toxicity (Single Exposure): Respiratory tract irritation (due to HCl

evolution).

Lachrymator: High probability of inducing severe tearing and respiratory distress at low

concentrations.

Precautionary Statements ( condensed)
P260: Do not breathe mist/vapors.[1][2][3][4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection (See Section

4).[6]

P303+P361+P353: IF ON SKIN: Take off immediately all contaminated clothing.[6] Rinse

skin with water [or shower].[1][2][3][6][7]

P310: Immediately call a POISON CENTER or doctor.

Part 3: Reactivity & Stability Mechanisms
The primary hazard of butane-1-sulfinyl chloride is its thermodynamic drive to hydrolyze.

Understanding this mechanism is vital for predicting containment failures.

Hydrolysis Mechanism
Upon contact with moisture (atmospheric or bulk water), the sulfur atom undergoes nucleophilic

attack.[8] Unlike carbon-based acid chlorides, the sulfur center is hypervalent-capable, leading

to a rapid transition state and expulsion of HCl.

Reaction:

Hazard: The release of HCl gas in a closed vessel can cause over-pressurization and

rupture.

Secondary Hazard: Butanesulfinic acid is unstable and can disproportionate into butanethiol

and butanesulfonic acid, creating a complex mixture of foul-smelling and corrosive
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byproducts.

Visualization: Hydrolysis Pathway
The following diagram illustrates the degradation pathway and the resulting hazards.
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Figure 1: Mechanistic pathway of hydrolysis.[8] Note the rapid evolution of HCl gas (Red),

which poses the immediate pressure and inhalation hazard.

Part 4: Safe Handling & Storage Protocol
Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged handling of sulfinyl chlorides due to the

small molecular size and lipophilicity of the butyl chain.

Component Recommendation Rationale

Gloves (Primary) Silver Shield® (Laminate)
Impermeable to small

organosulfur molecules.

Gloves (Secondary) 5-8 mil Nitrile
Used over Laminate gloves for

dexterity.

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Mandatory. Do not handle on

open bench.

Eyes Chemical Splash Goggles
Face shield recommended if

handling >50 mL.
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Handling Workflow (The "Dry" Standard)
To maintain reagent integrity and safety, use the following self-validating workflow.

Preparation: Glassware must be oven-dried (>120°C) for 2 hours and cooled under an Argon

stream.

Transfer: Never pour. Use a positive-pressure cannula transfer or a gas-tight syringe with a

Luer-lock tip.

Validation: If the needle tip fumes upon withdrawal, the atmosphere is not sufficiently inert.

Quenching: Never add water directly to the neat reagent. Dilute with dry toluene first, then

add to a stirred solution of 10% NaOH/Ice to neutralize the generated HCl and solubilize the

sulfinate as a salt.

Storage[1][3]
Temperature: 2–8 °C (Refrigerate).

Atmosphere: Argon or Nitrogen (Air-free).[8]

Container: Tightly sealed glass with Teflon liner. Parafilm is useless against organic vapors;

use electrical tape or a secondary containment jar with desiccant.

Visualization: Safe Quenching Workflow
This workflow prevents thermal runaway and HCl exposure during disposal.
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Figure 2: Step-by-step quenching protocol. Dilution prior to hydrolysis is critical to manage the

exotherm.

Part 5: Emergency Response
Spills (Small Scale < 10 mL)

Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.

Absorb: Do not use water. Cover with dry lime, sand, or soda ash (

) to neutralize the acid generated upon contact with ambient moisture.

Disposal: Sweep up the solid (now containing neutralized salts) into a chemical waste

container.
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First Aid
Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel. Note: Pulmonary edema symptoms may be delayed 24-

48 hours.

Skin Contact: Immediate flushing with water is required, but beware of the heat of hydrolysis.

Wipe off excess liquid with a dry cloth before flushing with copious water if possible, or flush

with high volumes of water to dissipate heat rapidly.

Eye Contact: Rinse for 15 minutes.[2] Do not pause to remove contact lenses initially; rinse

over them, then remove if easy to do.[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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